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Compound of Interest

Compound Name: 2-(Propylamino)fluoren-9-one
CAS No.: 92962-48-6
Cat. No.: B14362792
Get Quote
. J

Introduction & Core Properties

2-(Propylamino)fluoren-9-one (often abbreviated as 2-PAF or Pr-Fluorenone in functional
contexts) is a neutral, hydrophobic fluorescent probe belonging to the class of push-pull
fluorenones.[1][2] Unlike permanently charged dyes (e.g., Rhodamine), 2-PAF exhibits strong
solvatochromism—its emission color and intensity change based on the polarity of its
immediate environment.

o Chemical Basis: The molecule features an electron-donating propylamino group at position 2
and an electron-withdrawing carbonyl group at position 9.[1] Upon excitation, an
Intramolecular Charge Transfer (ICT) occurs, creating a large dipole moment.[2]

o Primary Application:Lipid Droplet (LD) Imaging.[1] The probe partitions highly selectively into
the neutral lipid core of LDs (triglycerides/cholesterol esters), where it emits bright
fluorescence. In the polar agueous cytoplasm, its fluorescence is significantly quenched or
red-shifted, providing exceptional signal-to-noise ratios.[1][2]

Mechanism of Action
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The utility of 2-PAF relies on the solvent relaxation phenomenon.

o Excitation: Light absorption (typically 400—460 nm) triggers electron transfer from the amino
donor to the carbonyl acceptor.

¢ Environmental Response:

o In Non-Polar Environments (Lipid Droplets): Solvent molecules (lipids) cannot reorient
quickly to stabilize the excited state. The energy is released as a high-energy photon
(Blue-Green/Yellow emission) with high quantum yield.[1][2]

o In Polar Environments (Cytosol/Buffer): Water molecules reorient around the excited
dipole, lowering its energy. This results in a Red-shifted emission and, crucially for this
probe, typically leads to non-radiative decay (quenching) due to hydrogen bonding with
the carbonyl oxygen.

Experimental Protocols

31 Reagent Preparation
Component Specification Storage

Anhydrous DMSO (Dimethyl )
Stock Solvent ) Room Temp / Desiccated
sulfoxide)

10 mM (High) or 1 mM
Stock Conc. ] -20°C (Dark)
(Working)

. High (chemically stable _
Stability Avoid repeated freeze-thaw
fluorenone core)

Protocol:

e Dissolve 1 mg of 2-(Propylamino)fluoren-9-one (MW = 237.3 g/mol ) in ~420 pL of DMSO
to make a 10 mM stock.[1]

¢ Aliquot into amber tubes to prevent light exposure.

3.2. Live Cell Staining Protocol
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Target Concentration: 1-10 pM (Optimization recommended: start at 5 uM).[1] Incubation Time:
15-30 minutes.[1]

Seed Cells: Culture adherent cells (e.g., HeLa, HepG2, 3T3-L1) on glass-bottom dishes to
70% confluence.

e Wash: Remove culture medium and gently wash cells 1x with pre-warmed PBS or HBSS.[1]

 Staining Solution: Dilute the DMSO stock into pre-warmed serum-free medium or HBSS to a
final concentration of 5 uM.

o Note: Serum proteins (BSA) can bind the dye; serum-free loading is preferred for cleaner
LD specificity.[1]

 Incubate: Add staining solution to cells and incubate for 20 minutes at 37°C / 5% CO-.

e Wash (Optional): The probe is fluorogenic (lights up in lipids), so washing is often
unnecessary.[1] However, 1x wash with PBS can reduce background.[1]

e Image: Image immediately in live-cell imaging buffer.

3.3. Fixed Cell Compatibility

2-PAF is compatible with aldehyde fixation but should be added after fixation to avoid extraction
by permeabilization agents (Triton X-100) which dissolve lipid droplets.[1]

Fixation: 4% Paraformaldehyde (PFA) for 15 mins.[1]

Wash: 3x PBS.

Stain: Incubate with 5 uM 2-PAF in PBS for 15 mins.

Mount: Mount in aqueous mounting medium (avoid glycerol-based mountants if they alter
polarity significantly, or image immediately).

Imaging & Visualization Settings
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Parameter Setting Notes

405 nm is standard on
Excitation 405 nm (Laser) or 440 nm confocals; 488 nm may work
but is less efficient.[1][2]

Peak emission in oil is typically

Emission 500 — 560 nm (Green/Yellow)
~520-540 nm.[1]
Dichroic 450 nm or 488 nm Long-pass filter.[1]
) o Gain can be kept low due to
Detector PMT or HyD (High Sensitivity)

high brightness in LDs.[1]

Ratiometric Potential: If the hardware allows, collect two channels to map polarity:
e Channel 1 (Non-polar/LDs): 500-540 nm[1][2]
e Channel 2 (Polar/Membranes): 580-650 nm[1][2]

e Ratio Image: Chl / Ch2 highlights the most hydrophobic organelles.[1]

Mechanistic Workflow Diagram
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Caption: Mechanism of solvatochromic response distinguishing lipid droplets (green signal)
from cytosol (quenched).[1][2]
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Troubleshooting & Optimization

Issue Probable Cause Solution

o Ensure excitation is <460 nm.
) Excitation wavelength )
Weak Signal ] 488 nm is often too far red for
mismatch )
peak absorption.[1][2]

) Dye aggregation or serum Reduce concentration to 1 pM;
High Background o .
binding Ensure serum-free loading.[1]

Sonicate stock; ensure 1:1000
Crystal Formation Stock solution precipitation dilution is rapid to prevent

crashing out.

Fluorenones are generally
) ) stable, but high intensity 405
Photobleaching High laser power
nm can bleach.[1] Lower laser

power.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 3. Fluorene-derived two-photon fluorescent probes for specific and simultaneous bioimaging
of endoplasmic reticulum and lysosomes: group-effect and localization - Journal of Materials
Chemistry B (RSC Publishing) [pubs.rsc.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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